5-Chloro-3-iodobenzene-1,2-diamine

• CAS No.: 153505-43-2
• Molecular Formula: C6H6ClIN2
• Molecular Weight: 268.48 g/mol
• IUPAC Name: 5-chloro-3-iodobenzene-1,2-diamine
• InChI: InChI=1S/C6H6ClIN2/c7-3-1-4(8)6(10)5(9)2-3/h1-2H,9-10H2
• InChI Key: KVRAOQXILSZARZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1N)N)I)Cl

Description

5-Chloro-3-iodobenzene-1,2-diamine is a useful research compound. Its molecular formula is C6H6ClIN2 and its molecular weight is 268.48 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.5 g of 4-chloro-2-iodo-6-nitroaniline together with 50 ml of tetrahydrofuran and 10 ml of 1-propanol are initially introduced into a stirred autoclave. 5 mg of FeCl2.4H2O and 0.3 g Pt/Pb-CaCO3 catalyst are added to the solution, and hydrogenation is carried out at 130° C. and 20 bar of hydrogen. After the hydrogenation has come to a standstill, the reaction mixture is cooled to room temperature, the reactor is rendered inert with nitrogen and the catalyst is filtered off. After filtration, the solvent is removed by distillation to give 1.3 g of 4-chloro-6-iodo-1,2-phenylenediamine as a crude product.